Cas no 1232400-69-9 (2-(3-methoxypropanesulfonyl)acetonitrile)

• Product Name: 2-(3-methoxypropanesulfonyl)acetonitrile
• CAS No: 1232400-69-9
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 4579426
• PubChem ID: 63857218
• Update Time: 2025-10-30

2-(3-methoxypropanesulfonyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxypropanesulfonyl)acetonitrile
• Acetonitrile, 2-[(3-methoxypropyl)sulfonyl]-
• 2-(3-methoxypropanesulfonyl)acetonitrile

• Inchi： 1S/C6H11NO3S/c1-10-4-2-5-11(8,9)6-3-7/h2,4-6H2,1H3
• InChI Key： MNOLJIROPVAKBD-UHFFFAOYSA-N
• SMILES： C(#N)CS(CCCOC)(=O)=O

Additional information on 2-(3-methoxypropanesulfonyl)acetonitrile

Comprehensive Overview of 2-(3-Methoxypropanesulfonyl)acetonitrile (CAS No. 1232400-69-9): Properties, Applications, and Industry Insights

2-(3-Methoxypropanesulfonyl)acetonitrile (CAS No. 1232400-69-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfonyl and nitrile functional groups. This sulfonyl acetonitrile derivative exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. With the rise of green chemistry and sustainable synthesis, researchers are increasingly exploring its potential in catalytic reactions and atom-efficient transformations.

The molecular structure of 2-(3-methoxypropanesulfonyl)acetonitrile combines a methoxypropyl chain with an acetonitrile moiety, enabling applications in heterocyclic compound synthesis. Recent studies highlight its role in constructing pyridine and pyrimidine scaffolds, which are crucial for developing novel biologically active molecules. As the demand for precision medicine grows, this compound's significance in small-molecule drug discovery continues to expand.

Analytical characterization of CAS 1232400-69-9 reveals excellent solubility in polar aprotic solvents like DMF and DMSO, with stability under inert atmospheres. These properties align with current industry trends favoring high-purity intermediates for GMP-compliant manufacturing. The compound's electron-withdrawing sulfonyl group enhances its utility in nucleophilic substitution reactions, addressing the pharmaceutical industry's need for diverse chemical building blocks.

In material science, 2-(3-methoxypropanesulfonyl)acetonitrile demonstrates potential for modifying polymer side chains, particularly in developing functionalized membranes for separation technologies. This application resonates with the global focus on water purification and energy storage materials. Researchers are investigating its incorporation into ion-conductive polymers for next-generation battery electrolytes, capitalizing on the compound's polar sulfone group.

Quality control protocols for 1232400-69-9 emphasize HPLC analysis and spectroscopic verification (FTIR, NMR), reflecting the pharmaceutical industry's stringent impurity profiling requirements. The compound's shelf life and storage conditions (typically 2-8°C under nitrogen) are frequently searched topics among laboratory technicians, underscoring the practical considerations for handling this specialty chemical.

Emerging applications in crop protection formulations have positioned 2-(3-methoxypropanesulfonyl)acetonitrile as a potential precursor for herbicide safeners. This aligns with agricultural researchers' focus on selective pest control agents that minimize environmental impact. The compound's structure-activity relationship in modulating plant enzyme systems represents an active area of investigation within green agrochemistry.

From a regulatory perspective, proper documentation of CAS 1232400-69-9 includes comprehensive SDS preparation and REACH compliance data, addressing the chemical industry's emphasis on transparent supply chains. Manufacturers are increasingly providing batch-specific certificates with detailed chromatographic purity data, responding to quality assurance demands in contract research organizations and API production facilities.

The synthetic versatility of 2-(3-methoxypropanesulfonyl)acetonitrile continues to inspire methodological innovations, including its use in microwave-assisted synthesis and continuous flow chemistry systems. These advanced applications cater to the pharmaceutical industry's push toward process intensification and reduced reaction times, making this compound a subject of ongoing process chemistry optimization studies.

Future research directions for 1232400-69-9 may explore its potential in metal-organic frameworks (MOFs) or as a ligand precursor in asymmetric catalysis. The compound's balanced lipophilicity and hydrogen-bonding capacity make it particularly interesting for designing enzyme inhibitors, coinciding with drug discovery trends targeting protein-protein interactions and allosteric modulation.